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Compound of Interest

Compound Name: MC4

Cat. No.: B608876 Get Quote

Based on available safety data sheets, one product identified as "MC4" is a paint or paint

constituent. The following safety protocols are for this chemical mixture.

Essential Safety and Logistical Information
This guide provides immediate safety and logistical information for handling the chemical

mixture designated as MC4. It includes operational procedures and disposal plans to ensure

the safety of researchers, scientists, and drug development professionals.

Hazard Summary

The MC4 chemical mixture is a highly flammable liquid and vapor that can cause serious health

effects.[1] It is crucial to handle this substance with care in a well-ventilated area and away

from ignition sources.[1]

Potential Hazards:

Highly flammable liquid and vapor[1]

May cause drowsiness or dizziness[1]

Causes skin and serious eye irritation[1]

Suspected of causing cancer[1]
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Suspected of damaging fertility or the unborn child[1]

May cause damage to organs through prolonged or repeated exposure[1]

Harmful to aquatic life with long-lasting effects[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling MC4:

PPE Category Specific Requirements

Eye/Face Protection

Wear safety glasses with side shields or

chemical goggles. A face shield may be

necessary for splash protection.[1]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene). Protective clothing should be worn to

prevent skin contact.[1]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.

Footwear Wear closed-toe shoes.

Experimental Protocols: Handling and Disposal
Handling Procedures:

Preparation: Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Ensure that a safety shower and eyewash station are readily accessible.

Ventilation: Always handle MC4 in a well-ventilated area, such as a chemical fume hood.[1]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1]

Tools: Use only non-sparking tools.[1]
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Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Disposal Plan:

Waste Collection: Collect all MC4 waste in a designated, labeled, and sealed container. Do

not mix with other waste streams.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

contents ("MC4 Waste").

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources.

Disposal: Dispose of hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations. Do not pour MC4 down

the drain.[1]

Emergency Procedures
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Emergency Situation First Aid and Response Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire

Use dry chemical, foam, or carbon dioxide to

extinguish the fire. Water spray may be

ineffective but can be used to cool fire-exposed

containers.[2]

Spill

Evacuate the area. Remove all ignition sources.

Ventilate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.

MC4 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of MC4 chemical mixture.
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Option 2: MC4 as Solar Panel Connectors
The term "MC4" is also a common designation for a type of electrical connector used in solar

panel installations. Handling these connectors requires a different set of safety precautions

focused on electrical hazards.

Personal Protective Equipment (PPE) for MC4 Connectors:

Gloves: Insulated gloves to protect against electric shock.[3][4]

Eye Protection: Safety glasses to protect from debris and potential arc flash.[3]

Footwear: Non-conductive, rubber-soled shoes.[4]

Tools: Use of insulated tools is recommended.[3][4]

Option 3: MC4R (Melanocortin 4 Receptor)
For researchers in drug development, "MC4" might be shorthand for the Melanocortin 4

Receptor (MC4R), a G protein-coupled receptor involved in regulating energy homeostasis and

appetite.[5][6] Handling related to MC4R would typically involve standard laboratory practices

for working with biological materials such as cell lines, tissues, and related biochemical

reagents (e.g., antibodies, ligands).[7] The specific PPE and handling procedures would be

dictated by the nature of the biological materials and any hazardous chemicals used in the

experimental protocols.

To ensure your safety, please verify the exact nature of the "MC4" you are working with by

consulting the manufacturer's label and the Safety Data Sheet (SDS). If you are working with a

chemical substance, the SDS will provide the most accurate and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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